Cas no 2004325-74-8 (3-(Chloromethyl)-3-(2,2-difluoroethyl)-2-methyloxolane)

• Product Name: 3-(Chloromethyl)-3-(2,2-difluoroethyl)-2-methyloxolane
• CAS No: 2004325-74-8
• MF: C₈H₁₃ClF₂O
• MW: 198.638028860092
• CID: 5284537
• Update Time: 2025-06-23

3-(Chloromethyl)-3-(2,2-difluoroethyl)-2-methyloxolane Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-3-(2,2-difluoroethyl)-2-methyloxolane
• Furan, 3-(chloromethyl)-3-(2,2-difluoroethyl)tetrahydro-2-methyl-
• 3-(Chloromethyl)-3-(2,2-difluoroethyl)-2-methyloxolane

• Inchi： 1S/C8H13ClF2O/c1-6-8(5-9,2-3-12-6)4-7(10)11/h6-7H,2-5H2,1H3
• InChI Key： OLYDSDQCLFCRLB-UHFFFAOYSA-N
• SMILES： ClCC1(CC(F)F)CCOC1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2

Additional information on 3-(Chloromethyl)-3-(2,2-difluoroethyl)-2-methyloxolane

Introduction to Compound with CAS No. 2004325-74-8 and Product Name: 3-(Chloromethyl)-3-(2,2-difluoroethyl)-2-methyloxolane

The compound identified by the CAS number 2004325-74-8 and the product name 3-(Chloromethyl)-3-(2,2-difluoroethyl)-2-methyloxolane represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound belongs to a class of oxolane derivatives that have garnered considerable attention due to their unique structural properties and potential applications in medicinal chemistry. The presence of both chloromethyl and difluoroethyl substituents in its molecular framework imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of fluorinated compounds in drug development, particularly due to their ability to enhance metabolic stability, improve bioavailability, and modulate pharmacokinetic profiles. The 2,2-difluoroethyl group in this compound is a prime example of such a fluorinated moiety, which has been extensively studied for its role in enhancing the lipophilicity and binding affinity of drug candidates. This feature is particularly relevant in the design of small-molecule inhibitors targeting biological macromolecules.

The chloromethyl substituent at the same carbon position as the difluoroethyl group introduces a reactive site that can be exploited for further functionalization. This reactivity is often leveraged in cross-coupling reactions, such as Suzuki or Heck couplings, which are pivotal in constructing biaryl structures commonly found in active pharmaceutical ingredients (APIs). The combination of these two functional groups makes 3-(Chloromethyl)-3-(2,2-difluoroethyl)-2-methyloxolane a versatile building block for synthetic chemists.

In the realm of medicinal chemistry, oxolane derivatives have shown promise as scaffolds for developing novel therapeutic agents. The rigid cyclic structure of oxolane can help maintain the conformational integrity of drug molecules, thereby improving their binding affinity to biological targets. Moreover, the methyloxolane ring can be further modified to introduce additional pharmacophores or to optimize solubility and pharmacokinetic properties. The compound with CAS no. 2004325-74-8 exemplifies how structural modifications can lead to compounds with enhanced therapeutic potential.

Recent advancements in computational chemistry have enabled more efficient screening and design of such compounds. Molecular modeling studies have been instrumental in predicting the binding modes of 3-(Chloromethyl)-3-(2,2-difluoroethyl)-2-methyloxolane with various biological targets, aiding in the rational design of drug candidates. These computational approaches have been complemented by experimental validations, where X-ray crystallography and NMR spectroscopy have provided insights into the molecular interactions and conformational preferences of this compound.

The synthesis of 3-(Chloromethyl)-3-(2,2-difluoroethyl)-2-methyloxolane involves multi-step organic transformations that require careful optimization to ensure high yields and purity. The introduction of both fluorine atoms and chloromethyl groups necessitates precise control over reaction conditions to avoid side products. Recent methodologies employing transition metal catalysis have shown promise in facilitating these transformations under milder conditions, thereby improving overall synthetic efficiency.

The potential applications of this compound extend beyond pharmaceuticals into agrochemicals and materials science. Fluorinated oxolanes have been explored as intermediates for developing herbicides and fungicides due to their ability to interact with biological enzymes similarly to pharmaceutical targets. Additionally, the unique structural features of this compound make it a candidate for polymer science applications, where fluorinated moieties can enhance material properties such as thermal stability and chemical resistance.

In conclusion, the compound with CAS no. 2004325-74-8 and product name 3-(Chloromethyl)-3-(2,2-difluoroethyl)-2-methyloxolane represents a fascinating example of how structural complexity can be leveraged to develop molecules with diverse applications. Its combination of reactive functional groups and fluorinated moieties positions it as a valuable tool in synthetic chemistry and drug discovery. As research continues to uncover new methodologies for its synthesis and application, this compound is poised to play an increasingly significant role in advancing chemical biology and medicinal chemistry.